3-ethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-ethyl-1-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C20H15F3N4O3/c1-2-26-18(28)14-8-3-4-9-15(14)27(19(26)29)11-16-24-17(25-30-16)12-6-5-7-13(10-12)20(21,22)23/h3-10H,2,11H2,1H3
• InChI Key: VFWLTHFHPAYPST-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F
• Molecular Formula: C20H15F3N4O3
• Molecular Weight: 416.4 g/mol

Description

3-ethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15F3N4O3 and its molecular weight is 416.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Spectral Characterization and Quantum-Mechanical Modeling

Research has delved into the synthesis and spectral characterization of compounds with the imidazo[1,5-c]quinazoline-3,5-dione ring, highlighting their potential in quantum-mechanical modeling. These compounds exhibit high yield and have been identified using IR, NMR, UV spectroscopy, and X-ray crystallography. Quantum-mechanical modeling using the DFT method has helped explain the formation of specific conformers, suggesting these compounds' utility in theoretical and computational chemistry (Hęclik et al., 2017).

Natural Products from Streptomyces Isolates

Investigations into Streptomyces isolates have led to the isolation of quinazolin-4-one derivatives, including 1H-quinazolin-4-one and 1H-quinazoline-2,4-dione derivatives. These compounds have shown no significant activity against various microorganisms but represent interesting scaffolds for further chemical and biological exploration due to their structural diversity (Maskey et al., 2004).

Unprecedented Reaction Mechanisms

The reaction of 1-phenyl-2H,6H-imidazo[1,5-c]quinazoline-3,5-dione with ethylene oxide has been studied, revealing unexpected product formations and proposing novel reaction mechanisms. These findings expand the understanding of the reactivity and potential applications of quinazoline derivatives in synthetic chemistry (Szyszkowska et al., 2019).

Herbicidal Evaluation of Triketone-Containing Quinazoline-2,4-Diones

A series of triketone-containing quinazoline-2,4-dione derivatives have been synthesized and evaluated for their herbicidal activity. Some compounds exhibited better or comparable weed control efficacy to existing herbicides, suggesting their potential as novel agrochemical agents (Wang et al., 2014).